Cas no 1428359-65-2 (N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide)

N-[3-(Furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a furan-3-yl and a 3-hydroxypropyl substituent, combined with a 3-methylphenylsulfonamide moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the furan ring and hydroxyl group enhances its reactivity, enabling further functionalization. The sulfonamide group contributes to its stability and potential bioactivity, making it relevant for medicinal chemistry applications. Its structural features suggest utility in designing inhibitors or modulators for biological targets. The compound is characterized by its defined molecular architecture, offering precise control in synthetic pathways.
N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide structure
1428359-65-2 structure
Product Name:N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide
CAS No:1428359-65-2
MF:C14H17NO4S
MW:295.3540828228
CID:5872198
PubChem ID:71804446
Update Time:2025-11-05

N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzenesulfonamide
    • N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide
    • VU0548607-1
    • F6416-8176
    • 1428359-65-2
    • N-(3-(furan-3-yl)-3-hydroxypropyl)-3-methylbenzenesulfonamide
    • AKOS024556684
    • Inchi: 1S/C14H17NO4S/c1-11-3-2-4-13(9-11)20(17,18)15-7-5-14(16)12-6-8-19-10-12/h2-4,6,8-10,14-16H,5,7H2,1H3
    • InChI Key: SLIQEYSMRTWNFX-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC(C2C=COC=2)O)(=O)=O)=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 295.08782920g/mol
  • Monoisotopic Mass: 295.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 87.9Ų

N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide Pricemore >>

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Additional information on N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide

N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide (CAS No. 1428359-65-2): A Comprehensive Overview of Its Properties and Applications

The compound N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide, with CAS No. 1428359-65-2, is a chemically synthesized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a furan ring with a hydroxypropyl linker and a 3-methylbenzenesulfonamide moiety. Such structural diversity makes it a promising candidate for various applications, including drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide for its potential role in modulating enzymatic pathways. Its furan and sulfonamide groups are known to interact with biological targets, making it a subject of study in anti-inflammatory and antimicrobial research. This aligns with current trends in precision medicine and targeted therapy, where molecules with specific functional groups are designed to minimize side effects.

The synthesis of CAS No. 1428359-65-2 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its hydroxypropyl linker enhances solubility, a critical factor in drug formulation. This property is particularly relevant given the growing focus on bioavailability and drug delivery systems in the pharmaceutical industry. Additionally, the presence of a furan ring introduces aromaticity, which can influence the compound's electronic properties and binding affinity.

From an industrial perspective, N-[3-(furan-3-yl)-3-hydroxypropyl]-3-methylbenzene-1-sulfonamide is also explored for its potential in material science. Its hybrid structure allows for modifications that could lead to advancements in polymeric materials or catalysts. This versatility addresses the rising interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional chemical processes.

In summary, CAS No. 1428359-65-2 represents a fascinating intersection of medicinal chemistry and material innovation. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like drug development and functional materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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